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Compound of Interest

Compound Name: Methyl(2-methylsilylethyl)silane

Cat. No.: B1630725 Get Quote

An In-depth Technical Guide to Methyl(2-
methylsilylethyl)silane
Disclaimer: Direct experimental data for the physical and chemical properties of Methyl(2-
methylsilylethyl)silane is not readily available in existing scientific literature. This guide

provides a theoretical and predictive overview based on the established principles of

organosilicon chemistry and by drawing analogies from structurally similar compounds. The

proposed experimental protocols are hypothetical and should be adapted and optimized under

appropriate laboratory settings.

Introduction
Methyl(2-methylsilylethyl)silane, with the chemical structure CH₃SiH₂CH₂CH₂SiH₃, is an

organosilicon compound belonging to the class of disilabutanes. Its structure, featuring two

reactive Si-H bonds and a flexible ethylene bridge, suggests its potential as a precursor in

materials science, particularly in the synthesis of polysilacarbosilanes, and as a cross-linking

agent. This guide outlines the predicted physical and chemical properties, a plausible synthetic

route, and proposed experimental protocols for its characterization.

Predicted Physical and Chemical Properties
The physical properties of Methyl(2-methylsilylethyl)silane can be estimated by considering

the properties of related alkanes, silanes, and silylethanes.
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Property Predicted Value Notes

Molecular Formula C₃H₁₂Si₂

Molecular Weight 104.30 g/mol

Appearance Colorless liquid
By analogy to similar small

organosilanes.

Boiling Point ~70-90 °C

Estimated based on the boiling

points of related compounds

like 1,2-disilylethane and

considering the addition of two

methyl groups.

Density ~0.75-0.85 g/cm³
By analogy to similar

organosilanes.

Solubility

Soluble in nonpolar organic

solvents (e.g., alkanes, ethers,

toluene). Insoluble in water.

Typical for small, nonpolar

organosilicon compounds.

The chemical properties are dictated by the presence of the silicon-hydrogen (Si-H) and silicon-

carbon (Si-C) bonds. The Si-H bond is known to be reactive and is the primary site for chemical

transformations.

Reactivity of Si-H Bonds: Hydrosilanes are known to undergo a variety of reactions. The Si-H

bond is weaker than a C-H bond and has a reversed polarity (Siδ⁺-Hδ⁻)[1]. This makes the

hydrogen atom hydridic and susceptible to transfer to electrophilic centers.

Hydrosilylation: The Si-H bonds can add across double or triple bonds in the presence of a

catalyst, a reaction known as hydrosilylation.

Reaction with Water: In the presence of suitable catalysts, such as platinum-based catalysts,

hydrosilanes can react with water to produce silanols and hydrogen gas[1].

Oxidation: The Si-H bonds are susceptible to oxidation, potentially forming siloxanes. The

compound may be pyrophoric, igniting spontaneously in air, a characteristic of some

hydrosilanes[1].
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Ionic Hydrogenation: In the presence of a strong acid, hydrosilanes can act as hydride

donors to reduce carbocations in a process known as ionic hydrogenation[1].

Reaction with Transition Metals: Hydrosilanes can react with transition metal complexes via

oxidative addition or σ-bond metathesis, leading to the formation of metal-silyl complexes.

Proposed Synthesis
A plausible and efficient method for the synthesis of Methyl(2-methylsilylethyl)silane is the

transition-metal-catalyzed hydrosilylation of vinylsilane with methylsilane. This reaction involves

the addition of the Si-H bond of methylsilane across the double bond of vinylsilane.

Methylsilane
(CH3SiH3)

Hydrosilylation Reaction

Vinylsilane
(CH2=CHSiH3)

Transition Metal Catalyst
(e.g., Karstedt's catalyst)

Anhydrous Solvent
(e.g., Toluene)

Purification
(Distillation) Methyl(2-methylsilylethyl)silane

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Methyl(2-methylsilylethyl)silane via hydrosilylation.

Predicted Spectroscopic Data
The following spectroscopic data are predicted for Methyl(2-methylsilylethyl)silane based on

the analysis of similar structures.
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¹H NMR

Predicted

Chemical Shift

(ppm)

Multiplicity Integration Assignment

~0.1 - 0.3 Triplet 3H CH₃-SiH₂-

~0.5 - 0.8 Multiplet 4H
-SiH₂-CH₂-CH₂-

SiH₃

~3.5 - 3.8 Quartet 2H CH₃-SiH₂-

~3.5 - 3.8 Triplet 3H -CH₂-SiH₃

¹³C NMR
Predicted Chemical Shift

(ppm)
Assignment

~ -5 to 5 CH₃-SiH₂-

~ 5 to 15 -SiH₂-CH₂-CH₂-SiH₃

²⁹Si NMR
Predicted Chemical Shift

(ppm)
Assignment

~ -30 to -60 CH₃-SiH₂- and -CH₂-SiH₃

Proposed Experimental Protocols
Synthesis of Methyl(2-methylsilylethyl)silane
Objective: To synthesize Methyl(2-methylsilylethyl)silane via the hydrosilylation of vinylsilane

with methylsilane.

Materials:

Methylsilane (CH₃SiH₃)

Vinylsilane (CH₂=CHSiH₃)

Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex) in xylene
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Anhydrous toluene

Standard Schlenk line and glassware

Magnetic stirrer and heating mantle

Procedure:

All glassware should be dried in an oven and assembled under an inert atmosphere (e.g.,

nitrogen or argon).

In a Schlenk flask equipped with a magnetic stir bar and a condenser, dissolve vinylsilane (1

equivalent) in anhydrous toluene.

Add Karstedt's catalyst (e.g., 10-50 ppm Pt relative to the vinylsilane).

Cool the solution to 0 °C in an ice bath.

Slowly add methylsilane (1.1 equivalents) to the stirred solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to 50-60 °C for several hours.

Monitor the reaction progress by ¹H NMR spectroscopy by taking aliquots from the reaction

mixture. The disappearance of the vinyl protons of vinylsilane will indicate the completion of

the reaction.

Once the reaction is complete, cool the mixture to room temperature.

The product can be purified by fractional distillation under an inert atmosphere to remove the

solvent and any unreacted starting materials.

Characterization
Objective: To confirm the identity and purity of the synthesized Methyl(2-
methylsilylethyl)silane.

Methods:
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the proton environment and confirm the structure. The sample

should be prepared in a deuterated solvent (e.g., C₆D₆ or CDCl₃) under an inert

atmosphere.

¹³C NMR: To identify the carbon skeleton of the molecule.

²⁹Si NMR: To confirm the presence and environment of the two silicon atoms.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound. Electron ionization (EI) or chemical ionization (CI) techniques can be used.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups. The Si-H

stretching vibration is expected to appear in the region of 2100-2200 cm⁻¹.

Reactivity and Potential Applications
The presence of reactive Si-H bonds in Methyl(2-methylsilylethyl)silane makes it a versatile

building block in organosilicon chemistry.

R-SiH3
(Hydrosilane)

R-SiH2-R'
(Hydrosilylation Product)

 + Alkene/Alkyne
Catalyst

R-Si(OH)3
(Silanetriol)

 + H2O
Catalyst

[L_n]M(H)(SiR_3)
(Metal-Silyl Complex)

 + [L_n]M

R-H + R'OH
(Reduction Product)

 + R'C=O
Acid
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Caption: General reactivity pathways for a hydrosilane, applicable to Methyl(2-
methylsilylethyl)silane.

Potential Applications:

Precursor to Ceramics: Upon pyrolysis, it could serve as a precursor for silicon carbide (SiC)

or silicon carbonitride (SiCN) ceramics.

Cross-linking Agent: The two Si-H groups allow it to act as a cross-linker for polymers

containing reactive functional groups.

Monomer for Polysilacarbosilanes: It can be used as a monomer in the synthesis of

polysilacarbosilanes, which are polymers with alternating silicon and carbon atoms in the

backbone. These polymers have applications in high-performance materials.

Surface Modification: It could be used to modify the surface of materials to impart

hydrophobicity or other desired properties.

Safety and Handling
Hydrosilanes, especially those with a high Si-H to Si-C ratio, can be pyrophoric and may ignite

spontaneously upon contact with air. They can also react vigorously with water, releasing

flammable hydrogen gas. Therefore, Methyl(2-methylsilylethyl)silane should be handled with

extreme caution in an inert and dry atmosphere. Appropriate personal protective equipment

(PPE), including flame-retardant lab coats, safety glasses, and gloves, should be worn at all

times. All reactions should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Methyl(2-
methylsilylethyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630725#physical-and-chemical-properties-of-
methyl-2-methylsilylethyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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